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Compound of Interest

Compound Name: Renzapride

Cat. No.: B1228393

Get Quote

For laboratory professionals engaged in pharmaceutical research and development, the proper

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the proper

disposal of Renzapride, a 5-HT4 receptor agonist. In the absence of specific disposal protocols

for Renzapride, the following procedures are based on general best practices for the disposal

of unused and expired pharmaceutical compounds, as recommended by the U.S. Food and

Drug Administration (FDA) and the Drug Enforcement Administration (DEA).

Physicochemical Properties of Renzapride
A clear understanding of a compound's properties is foundational to its safe handling and

disposal. The following table summarizes the key physicochemical data for Renzapride.[1][2]

[3]
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Property Value

Molecular Formula C16H22ClN3O2

Molecular Weight 323.82 g/mol

CAS Number 112727-80-7

Melting Point >260°C

Appearance Solid

Step-by-Step Disposal Protocol
This protocol is designed to minimize environmental impact and prevent accidental exposure or

ingestion.

1. Personal Protective Equipment (PPE): Before handling Renzapride, ensure appropriate

PPE is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

2. Inactivation (if applicable and feasible): Currently, there are no specific published and

validated methods for the chemical inactivation of Renzapride in a standard laboratory setting.

Therefore, direct disposal of the unaltered compound should be avoided.

3. Preparing for Disposal:

Do Not Flush: Unless explicitly instructed by a specific safety data sheet (SDS) or

institutional guidelines, do not flush Renzapride down the sink or toilet.[4][5][6]

Pharmaceutical compounds can persist in wastewater and negatively impact aquatic

ecosystems.[6]

Remove from Original Container: Carefully remove the Renzapride from its original

packaging.[7]

4. Admixture for Safe Disposal:

Mix the Renzapride with an unpalatable substance to deter accidental ingestion by humans

or animals.[4][7][8] Suitable materials include:
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Used coffee grounds

Dirt

Cat litter

The goal is to render the compound unrecognizable and undesirable. Do not crush tablets or

capsules during this process.[7][8]

5. Containment:

Place the mixture into a sealable container, such as a plastic bag or a container with a

secure lid.[4][7] This prevents leakage or spillage from the waste stream.

6. Final Disposal:

The sealed container can then be placed in the regular laboratory or municipal trash.[7]

De-identification: Before disposing of the original Renzapride container, be sure to remove

or obscure all personal or identifying information from the label to protect privacy.[7]

7. Drug Take-Back Programs:

The most secure and environmentally sound method for disposing of unwanted

pharmaceuticals is through a designated drug take-back program.[5][8] These programs are

equipped to handle and dispose of chemical waste safely. Contact your institution's

Environmental Health and Safety (EHS) department or check the DEA's website for

authorized collection sites.[4][8]

Logical Workflow for Renzapride Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Renzapride.
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Renzapride Disposal Workflow
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and responsible disposal of Renzapride, thereby protecting both human health and the

environment. Always consult your institution's specific waste management policies and EHS

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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